tert-Butyl 5-ethynylbicyclo[3.2.1]octan-1-ylcarbamate

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: tert-butyl N-(5-ethynyl-1-bicyclo[3.2.1]octanyl)carbamate
• InChI: InChI=1S/C15H23NO2/c1-5-14-7-6-8-15(11-14,10-9-14)16-12(17)18-13(2,3)4/h1H,6-11H2,2-4H3,(H,16,17)
• InChI Key: NDUGKFMDJVPFPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC12CCCC(C1)(CC2)C#C

Description

Tert-Butyl 5-ethynylbicyclo[3.2.1]octan-1-ylcarbamate is a useful research compound. Its molecular formula is C15H23NO2 and its molecular weight is 249.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of tert-butyl 5-formylbicyclo[3.2.1]octan-1-ylcarbamate (6.4 g, 25.3 mmol) and K2CO3 (7.1 g, 50.6 mmol) in methanol (200 mL) under N2 was added dimethyl 1-diazo-2-oxopropylphosphonate (6.0 g, 30.3 mmol). After stirring at room temperature for three hours, the reaction mixture became a clear solution. Ethyl acetate (300 mL) and 5% NaHCO3 (300 mL) were added. Aqueous layer was extracted with ethyl acetate (2×200 mL). The organic layers were combined, washed with brine, dried over Na2SO4 and concentrated under reduced pressure to give 5.8 g (90%) the crude title compound, tert-butyl 5-ethynylbicyclo[3.2.1]octan-1-ylcarbamate, as colorless oil. ESI-MS m/z: 194 (M-55)+.